Cas no 13562-88-4 (Butanoic acid, 3-oxo-,2-ethylbutyl ester)

• Product Name: Butanoic acid, 3-oxo-,2-ethylbutyl ester
• CAS No: 13562-88-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 223361
• PubChem ID: 249201
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-,2-ethylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,2-ethylbutyl ester
• 2-ethylbutyl 3-oxobutanoate
• AC1L6NYB
• AC1Q5GVD
• Acetessigsaeure-(2-aethyl-butylester)
• Acetessigsaeure-(2-ethyl-butylester)
• acetoacetic acid-(2-ethyl-butyl ester)
• AG-J-08435
• AR-1E1520
• CTK4B9909
• NSC67262
• 13562-88-4
• DTXSID00290186
• NSC-67262

• Inchi： 1S/C10H18O3/c1-4-9(5-2)7-13-10(12)6-8(3)11/h9H,4-7H2,1-3H3
• InChI Key： NFAFRNJHCSTARJ-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CC(CC)CC

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.94490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives